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Compound of Interest

Compound Name: Oxygen-18O2

CAS No.: 32767-18-3

Cat. No.: B1589483 Get Quote

Executive Summary
Oxygen-18 (

) is a stable, non-radioactive isotope of oxygen, comprising approximately 0.205% of natural
oxygen.[1][2][3] While its liquid form (

-water) is the global standard for nucleophilic production of Fluorine-18 (

) in PET radiochemistry,

gas serves a critical, distinct niche. It is essential for the production of electrophilic

-fluorine gas (

), mechanistic probing in organic synthesis, and paleoclimatology standards.

This guide details the industrial enrichment physics, the laboratory-scale conversion of

enriched water to gas via high-purity electrolysis, and the commercial landscape for

procurement.

Part 1: The Physics of Enrichment
Natural oxygen is a mixture of
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(99.757%),

(0.038%), and

(0.205%). Separating these isotopes is energy-intensive due to their identical chemical
properties. The dominant industrial method is Vacuum Cryogenic Water Distillation.

Mechanism: Vapor Pressure Isotope Effect
The separation relies on the minute difference in vapor pressure between

and

.

is lighter and has a slightly higher vapor pressure.

is heavier and concentrates in the liquid phase.

Because the separation factor (

) is extremely close to 1 (approx. 1.006 at 50°C), thousands of theoretical plates (distillation
stages) are required. The process is conducted under vacuum to lower the boiling point,
improving the separation factor and reducing thermal degradation.

The Enrichment Cascade
Industrial production utilizes a "cascade" system where water is progressively enriched through

hundreds of columns.
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Figure 1: Simplified Vacuum Distillation Cascade. The heavier
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species moves down the cascade (liquid phase), while lighter

moves up (vapor phase).

Part 2: Synthesis of Gas (The Conversion Protocol)
Most commercial inventory exists as water (

). When researchers require gas (

), it is often more cost-effective to synthesize it in-house from enriched water, especially for on-
demand cyclotron targets.

Methodology: Proton Exchange Membrane (PEM)
Electrolysis
Unlike alkaline electrolysis (using KOH), PEM electrolysis provides chemically pure gas without

electrolyte contamination.

Reaction Stoichiometry:

Detailed Protocol
Prerequisites:

Precursor:

(>98% enrichment).[1][4]

Apparatus: Hoffman voltameter (glass) or PEM Electrolyzer cell.

Safety: Hydrogen gas is explosive; perform in a fume hood.

Step-by-Step Workflow:

System Inertization:

Purge the entire electrolysis and collection line with Helium (He) or Argon (Ar) to remove

atmospheric

.
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Why: Atmospheric oxygen (natural abundance) will dilute the isotopic enrichment

immediately.

Electrolysis:

Load the PEM cell with

.

Apply DC current (typically 1.8V - 2.2V per cell).

Anode Side: Generates

gas.

Cathode Side: Generates

gas (vent to exhaust).

Purification (The Critical Step):

The generated oxygen gas is saturated with

-water vapor. Losing this water is expensive.

Pass the gas through a Cold Trap (Dry ice/Acetone bath at -78°C). This condenses water

vapor back into liquid for recycling.

Pass the gas through a Molecular Sieve (5Å) to remove trace moisture.

Collection:

Cryogenic collection into a stainless steel cylinder submerged in liquid nitrogen (LN2,

-196°C). The

will liquefy/solidify in the cylinder.

Allow the cylinder to warm to room temperature after sealing to pressurize.

Workflow Visualization
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Figure 2: High-Purity Gas Generation Train. Note the recycling loop at the Cold Trap to

conserve expensive isotopic water.

Part 3: Commercial Sources & Specifications
When purchasing directly, researchers must distinguish between Isotopic Enrichment

(percentage of O-18 vs O-16) and Chemical Purity (percentage of O2 vs other gases like N2 or

Ar).

Leading Suppliers
The market is consolidated among a few key players who manage the massive infrastructure

required for distillation.

Supplier Product Code Enrichment Form
Typical
Packaging

Cambridge

Isotope Labs

(CIL)

OLM-212 97% - 99%
Compressed

Gas

0.5L - 1L Lecture

Bottle

Sigma-Aldrich

(Merck)
602892 99 atom %

Compressed

Gas

450mL Lecture

Bottle

Taiyo Nippon

Sanso
Custom > 98% Bulk Water/Gas

Custom

Cylinders

Isoflex Custom > 97% Gas Custom

Quality Control Parameters (Self-Validation)
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When receiving a shipment or validating synthesized gas, the following metrics are mandatory:

Mass Spectrometry (Isotopic):

Verify the peaks at m/z 36 (

), m/z 34 (

), and m/z 32 (

).

Calculation: Enrichment should match the certificate of analysis (CoA).

Gas Chromatography (Chemical):

Check for N2 (m/z 28). A high N2 peak indicates an air leak in the system, which

compromises the isotopic integrity.

Part 4: Applications in Drug Development
The high cost of

(approx. $100-$200 per gram of gas) is justified by its unique role in pharmaceutical research.

PET Radiochemistry (Electrophilic)
While

-water is used for nucleophilic substitution (e.g., [18F]FDG),

gas is required for electrophilic fluorination.

Target: Neon gas target doped with

.

Reaction:

.

Product:
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gas.

Use Case: Synthesis of radiotracers where fluorine must be added to an electron-rich

aromatic ring (e.g., [18F]L-DOPA).

Mechanistic Elucidation
In drug discovery, determining the site of metabolism often requires tracking oxygen atoms.

Experiment: Perform a reaction under an atmosphere of

.

Analysis: Use LC-MS to detect the +2 or +4 mass shift in the metabolite.

Result: Confirms if the oxygen incorporated into the drug molecule originated from molecular

oxygen (oxidative metabolism) or water (hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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